Cas no 2091518-34-0 (1,1-Difluoro-3-methanesulfonylpropan-2-ol)

• Product Name: 1,1-Difluoro-3-methanesulfonylpropan-2-ol
• CAS No: 2091518-34-0
• MF: C₄H₈F₂O₃S
• MW: 174.166327476501
• CID: 5603877
• PubChem ID: 131364767
• Update Time: 2025-06-09

1,1-Difluoro-3-methanesulfonylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2091518-34-0
• 1,1-difluoro-3-methanesulfonylpropan-2-ol
• EN300-1990162
• 1,1-Difluoro-3-methanesulfonylpropan-2-ol

• Inchi： 1S/C4H8F2O3S/c1-10(8,9)2-3(7)4(5)6/h3-4,7H,2H2,1H3
• InChI Key： KSARGZOSIRCIDV-UHFFFAOYSA-N
• SMILES： S(C)(CC(C(F)F)O)(=O)=O

Computed Properties

• Exact Mass: 174.01622161g/mol
• Monoisotopic Mass: 174.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,1-Difluoro-3-methanesulfonylpropan-2-ol

Comprehensive Overview of 1,1-Difluoro-3-methanesulfonylpropan-2-ol (CAS No. 2091518-34-0)

1,1-Difluoro-3-methanesulfonylpropan-2-ol (CAS No. 2091518-34-0) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro and methanesulfonyl functional groups, has garnered attention for its potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1,1-Difluoro-3-methanesulfonylpropan-2-ol synthesis" or "CAS 2091518-34-0 applications", reflecting its growing relevance in advanced chemical workflows.

The molecular structure of 1,1-Difluoro-3-methanesulfonylpropan-2-ol combines a propan-2-ol backbone with strategically placed fluorine atoms and a methanesulfonyl group. This configuration enhances its reactivity, making it valuable for constructing complex molecules. Recent trends in green chemistry have spurred interest in fluorinated compounds like this, as they often exhibit improved metabolic stability and bioavailability—key factors in drug development. Searches for "fluorinated alcohols in medicinal chemistry" or "sulfonyl-containing intermediates" highlight its intersection with cutting-edge research.

In synthetic applications, CAS 2091518-34-0 serves as a versatile intermediate. Its difluoro moiety is particularly useful for modulating electronic properties in target molecules, while the methanesulfonyl group acts as a leaving group or stabilizer in nucleophilic substitutions. Laboratories exploring "high-value fluorinated building blocks" or "sulfonyl derivatives for cross-coupling" often prioritize this compound. Notably, its stability under various reaction conditions makes it suitable for multi-step syntheses, a topic frequently queried in academic forums.

From an industrial perspective, 1,1-Difluoro-3-methanesulfonylpropan-2-ol aligns with the demand for sustainable and efficient chemical processes. Companies investing in "green fluorination methods" or "catalyzed sulfonylation reactions" may find this compound instrumental. Its compatibility with transition-metal catalysts and microwave-assisted reactions further expands its utility, addressing common search queries like "microwave synthesis of fluorinated alcohols" or "catalyst selection for sulfonyl compounds".

Quality control and analytical characterization of CAS 2091518-34-0 are critical for ensuring reproducibility. Techniques such as NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry are routinely employed. Researchers often seek information on "analytical protocols for fluorinated sulfones" or "spectroscopic data interpretation", underscoring the need for detailed technical documentation. Regulatory compliance, though non-restrictive for this compound, necessitates transparency in handling and storage—a point emphasized in safety-focused searches.

Emerging applications of 1,1-Difluoro-3-methanesulfonylpropan-2-ol include its role in material science, where fluorinated polymers and liquid crystals benefit from its structural features. Queries like "fluorinated alcohols in OLED materials" or "sulfonyl groups in polymer electrolytes" reflect this interdisciplinary potential. As innovation in functional materials accelerates, the demand for specialized intermediates like this is projected to rise, aligning with broader market trends toward high-performance additives.

In summary, 1,1-Difluoro-3-methanesulfonylpropan-2-ol (CAS No. 2091518-34-0) represents a convergence of synthetic utility and modern chemical priorities. Its dual functionality—combining fluorine's electronegativity with sulfonyl's versatility—positions it as a sought-after reagent. By addressing frequently searched topics such as "scalable synthesis routes" or "structure-activity relationships of fluorinated alcohols", this overview aims to bridge technical expertise with practical industry needs, fostering informed decision-making for researchers and manufacturers alike.